molecular formula C15H20N2O3 B7509766 Methyl 6-(azocane-1-carbonyl)pyridine-3-carboxylate

Methyl 6-(azocane-1-carbonyl)pyridine-3-carboxylate

Cat. No. B7509766
M. Wt: 276.33 g/mol
InChI Key: JBGTUZONLDMQIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 6-(azocane-1-carbonyl)pyridine-3-carboxylate is a chemical compound that has gained a lot of attention in the scientific community due to its potential uses in various fields. It is a pyridine-based molecule that is synthesized using a specific method. In

Scientific Research Applications

Methyl 6-(azocane-1-carbonyl)pyridine-3-carboxylate has various scientific research applications. One of its primary uses is in the field of organic synthesis, where it is used as a building block for the synthesis of more complex molecules. It can also be used as a ligand in coordination chemistry, where it forms complexes with metal ions.

Mechanism of Action

The mechanism of action of Methyl 6-(azocane-1-carbonyl)pyridine-3-carboxylate is not well understood. However, it is believed to act as a nucleophile, which can react with electrophiles to form covalent bonds.
Biochemical and Physiological Effects:
Methyl 6-(azocane-1-carbonyl)pyridine-3-carboxylate does not have any known biochemical or physiological effects. However, it should be noted that this compound has not been extensively studied in this regard.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 6-(azocane-1-carbonyl)pyridine-3-carboxylate in lab experiments is its high purity, which can be achieved using various purification techniques. Another advantage is its stability, which allows it to be stored for extended periods without degradation. However, one limitation of using this compound is its high cost, which may limit its use in some experiments.

Future Directions

There are several future directions for research on Methyl 6-(azocane-1-carbonyl)pyridine-3-carboxylate. One direction is the study of its potential uses in drug development. Another direction is the investigation of its potential uses in catalysis and coordination chemistry. Furthermore, the study of its biochemical and physiological effects could also be an interesting area of research.
Conclusion:
In conclusion, Methyl 6-(azocane-1-carbonyl)pyridine-3-carboxylate is a chemical compound that has various scientific research applications. It is synthesized using a specific method and has a stable structure. Although its mechanism of action is not well understood, it has potential uses in drug development, coordination chemistry, and catalysis. Further research is needed to fully understand its properties and potential uses.

Synthesis Methods

Methyl 6-(azocane-1-carbonyl)pyridine-3-carboxylate is synthesized using a specific method that involves the reaction of 6-bromo-3-pyridinecarboxylic acid with azocane-1-carbonyl chloride in the presence of a base. The reaction results in the formation of Methyl 6-(azocane-1-carbonyl)pyridine-3-carboxylate, which can be purified using various techniques such as column chromatography.

properties

IUPAC Name

methyl 6-(azocane-1-carbonyl)pyridine-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20N2O3/c1-20-15(19)12-7-8-13(16-11-12)14(18)17-9-5-3-2-4-6-10-17/h7-8,11H,2-6,9-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JBGTUZONLDMQIU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CN=C(C=C1)C(=O)N2CCCCCCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

276.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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